![molecular formula C7H5BrN4 B1444352 6-Bromopyrido[2,3-d]pyrimidin-2-amine CAS No. 882670-89-5](/img/structure/B1444352.png)
6-Bromopyrido[2,3-d]pyrimidin-2-amine
Overview
Description
6-Bromopyrido[2,3-d]pyrimidin-2-amine is a chemical compound with the CAS Number: 882670-89-5. It has a molecular weight of 225.05 . The IUPAC name for this compound is 6-bromopyrido[2,3-d]pyrimidin-2-amine .
Synthesis Analysis
A novel synthetic method for 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines has been reported . The process starts from 2-aminonicotinonitrile, followed by bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement . A series of 21 new pyrido[2,3-d]pyrimidine derivatives was prepared in high yields (up to 98%) . In the last two steps, microwave irradiation was used .Molecular Structure Analysis
The InChI code for 6-Bromopyrido[2,3-d]pyrimidin-2-amine is 1S/C7H5BrN4/c8-5-1-4-2-11-7(9)12-6(4)10-3-5/h1-3H, (H2,9,10,11,12) .Chemical Reactions Analysis
The synthesis of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines involves several steps including bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement . The reaction takes place more easily in acetonitrile .Physical And Chemical Properties Analysis
6-Bromopyrido[2,3-d]pyrimidin-2-amine is a solid at room temperature .Scientific Research Applications
Anticancer Research
6-Bromopyrido[2,3-d]pyrimidin-2-amine: has been identified as a potential anticancer agent. Its derivatives have shown efficacy in inhibiting the growth of cancer cells by targeting various pathways involved in cell proliferation and survival . The compound’s ability to interfere with tyrosine kinase activity, which is often dysregulated in cancer cells, makes it a valuable candidate for the development of new chemotherapy drugs .
Antimicrobial Activity
This compound also exhibits antimicrobial properties, making it useful in the fight against bacterial and fungal infections. Research has demonstrated its effectiveness as a fungicide, providing a new avenue for treating agricultural diseases and protecting crops from fungal pathogens .
Antiviral Applications
The pyrido[2,3-d]pyrimidine scaffold, to which 6-Bromopyrido[2,3-d]pyrimidin-2-amine belongs, has been explored for its antiviral capabilities. It has shown promise in inhibiting the replication of various viruses, which could lead to the development of new antiviral medications for diseases that currently lack effective treatments .
Inhibitors of Tyrosine Kinase
Tyrosine kinases are enzymes that play a crucial role in signal transduction and are implicated in many types of cancer6-Bromopyrido[2,3-d]pyrimidin-2-amine derivatives have been studied for their selective inhibition of tyrosine kinase, offering potential for targeted cancer therapies .
Enzyme Inhibition for Metabolic Disorders
Enzymes such as dihydrofolate reductase (DHFR) are involved in the metabolic pathways of cells. Inhibitors based on the 6-Bromopyrido[2,3-d]pyrimidin-2-amine structure have been investigated for their therapeutic potential in treating metabolic disorders by modulating enzyme activity .
Material Science Applications
Beyond its biological applications, 6-Bromopyrido[2,3-d]pyrimidin-2-amine can be utilized in material science. Its structural properties allow for the creation of novel materials with specific electronic or photonic characteristics, which can be applied in the development of new sensors or other advanced materials .
Mechanism of Action
While the specific mechanism of action for 6-Bromopyrido[2,3-d]pyrimidin-2-amine is not mentioned in the search results, compounds containing the pyrimidine core, such as pyridopyrimidines, have been found to exhibit potential pharmacological activities . They are useful as fungicides, antiviral, antimicrobial, and anticancer agents . In particular, they are potent and highly selective inhibitors of tyrosine kinase .
Safety and Hazards
Future Directions
The future directions for 6-Bromopyrido[2,3-d]pyrimidin-2-amine could involve further exploration of its potential pharmacological activities . As it is a key intermediate for the synthesis of compounds with bioactive N-substituted fragments at the C-6 position of pyrido[2,3-d]pyrimidine derivatives , methods for its preparation have attracted widespread interest .
properties
IUPAC Name |
6-bromopyrido[2,3-d]pyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN4/c8-5-1-4-2-11-7(9)12-6(4)10-3-5/h1-3H,(H2,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPSVKHCROGKLLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=NC(=NC2=NC=C1Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60730376 | |
Record name | 6-Bromopyrido[2,3-d]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60730376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromopyrido[2,3-d]pyrimidin-2-amine | |
CAS RN |
882670-89-5 | |
Record name | 6-Bromopyrido[2,3-d]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60730376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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